![molecular formula C22H27N3O3 B6062809 2,6-di-tert-butyl-4-[(5-nitro-2H-indazol-2-yl)methyl]phenol](/img/structure/B6062809.png)
2,6-di-tert-butyl-4-[(5-nitro-2H-indazol-2-yl)methyl]phenol
Description
“2,6-di-tert-butyl-4-[(5-nitro-2H-indazol-2-yl)methyl]phenol” is a derivative of 2,6-Di-tert-butylphenol . The parent compound, 2,6-Di-tert-butylphenol, is an organic compound with the structural formula 2,6-((CH3)3C)2C6H3OH . This colorless solid alkylated phenol and its derivatives are used industrially as UV stabilizers and antioxidants for hydrocarbon-based products ranging from petrochemicals to plastics .
Synthesis Analysis
2,6-Di-tert-butylphenol is prepared industrially via the Friedel–Crafts alkylation of phenol with isobutene catalyzed by aluminium phenoxide . The specific synthesis process for “2,6-di-tert-butyl-4-[(5-nitro-2H-indazol-2-yl)methyl]phenol” is not available in the current resources.Molecular Structure Analysis
The molecular structure of 2,6-Di-tert-butylphenol, the parent compound, is 2,6-((CH3)3C)2C6H3OH . The specific molecular structure of “2,6-di-tert-butyl-4-[(5-nitro-2H-indazol-2-yl)methyl]phenol” is not available in the current resources.Physical And Chemical Properties Analysis
The parent compound, 2,6-Di-tert-butylphenol, is a low-melting colorless solid with a melting point of 34 to 37 °C and a boiling point of 253 °C . The specific physical and chemical properties of “2,6-di-tert-butyl-4-[(5-nitro-2H-indazol-2-yl)methyl]phenol” are not available in the current resources.Mechanism of Action
The parent compound, 2,6-Di-tert-butylphenol, is used as an antioxidant . It is a precursor to more complex compounds used as antioxidants and light-protection agents for the stabilization of polymers . The specific mechanism of action for “2,6-di-tert-butyl-4-[(5-nitro-2H-indazol-2-yl)methyl]phenol” is not available in the current resources.
Safety and Hazards
The LD50 of 2,6-Di-tert-butylphenol is 9200 mg/kg, indicating a low toxicity . It is covered by the U.S. Department of Transportation Code of Federal Regulations 49 CFR 172.101, Appendix B . The specific safety and hazard information for “2,6-di-tert-butyl-4-[(5-nitro-2H-indazol-2-yl)methyl]phenol” is not available in the current resources.
properties
IUPAC Name |
2,6-ditert-butyl-4-[(5-nitroindazol-2-yl)methyl]phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O3/c1-21(2,3)17-9-14(10-18(20(17)26)22(4,5)6)12-24-13-15-11-16(25(27)28)7-8-19(15)23-24/h7-11,13,26H,12H2,1-6H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWOOEDBMPRRKGP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CN2C=C3C=C(C=CC3=N2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-DI(Tert-butyl)-4-[(5-nitro-2H-indazol-2-YL)methyl]phenol | |
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